Cas no 1806812-13-4 (5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806812-13-4
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4854238
• Update Time: 2025-05-24

5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H6ClF2N3/c9-7-5(1-2-12)14-3-4(13)6(7)8(10)11/h3,8H,1,13H2
• InChI Key： FADAETPCUAPIMO-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806812-13-4)

5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile, also known by its CAS registry number CAS No. 1806812-13-4, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The molecule's structure incorporates an amino group at position 5, a chlorine atom at position 3, a difluoromethyl group at position 4, and an acetonitrile group at position 2 of the pyridine ring. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions, often employing advanced techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. The precise control of reaction conditions, including temperature, pressure, and catalysts, is crucial to achieving high yields and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on sustainable chemistry practices.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Studies have shown that 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile exhibits modulatory effects on key enzymes involved in metabolic pathways, making it a valuable candidate for the development of therapeutic agents targeting conditions such as inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Its ability to inhibit specific microbial enzymes makes it a potential candidate for fungicides or herbicides. Recent research has focused on optimizing its bioavailability and stability under environmental conditions to enhance its efficacy as a crop protection agent.

The structural versatility of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile also lends itself to applications in materials science. Its electron-withdrawing groups can be exploited in the design of advanced materials such as conductive polymers or organic semiconductors. Emerging studies are investigating its potential as a building block for next-generation electronic materials with tailored optical and electronic properties.

In terms of safety and handling, this compound adheres to standard laboratory protocols for synthetic organic compounds. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure operator safety. Storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806812-13) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it a valuable tool for researchers in chemistry, pharmacology, agriculture, and materials science. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific innovation.